N-(5-methylpyridin-2-yl)-2-(naphtho[2,1-b]furan-1-yl)acetamide

• IUPAC Name: 2-benzo[e][1]benzofuran-1-yl-N-(5-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C20H16N2O2/c1-13-6-9-18(21-11-13)22-19(23)10-15-12-24-17-8-7-14-4-2-3-5-16(14)20(15)17/h2-9,11-12H,10H2,1H3,(H,21,22,23)
• InChI Key: DUFGHPBUJOXXBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)CC2=COC3=C2C4=CC=CC=C4C=C3
• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol

Description

N-(5-methylpyridin-2-yl)-2-(naphtho[2,1-b]furan-1-yl)acetamide, also known as MNFA, is a novel organic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. MNFA is a small molecule that has shown promising results in inhibiting the activity of certain enzymes, making it a potential candidate for the treatment of various diseases.

Scientific Research Applications

Anticancer Properties

Benzofuran derivatives have garnered attention due to their potential as anticancer agents. The compound may exhibit promising activity against cancer cells. . Further research could explore its mechanism of action and potential as a targeted therapy.

Antimicrobial Activity

. Investigating the specific antimicrobial properties of our compound could provide insights into its potential as an antibacterial or antifungal agent.

Sensor Material Creation

Hydrazones, a class of compounds that includes our compound, have been applied in sensor materials. . Exploring its use in creating sensitive sensors could be valuable for environmental monitoring or medical diagnostics.

Anti-Inflammatory Potential

. Further studies could explore its potential as an anti-inflammatory agent, which could have implications for treating inflammatory diseases.

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown. Similar compounds have been shown to interact with their targets, leading to changes in cellular processes

Biochemical Pathways

The biochemical pathways affected by this compound are not fully understood at this time. Given the structural similarities to other bioactive compounds, it may influence several pathways. Without specific target information, it is challenging to predict the exact pathways affected .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with its targets.